Cas no 1423498-48-9 (N-[cyano(2,3-dichlorophenyl)methyl]-2-[(2-oxo-2-phenylethyl)sulfanyl]acetamide)

• Product Name: N-[cyano(2,3-dichlorophenyl)methyl]-2-[(2-oxo-2-phenylethyl)sulfanyl]acetamide
• CAS No: 1423498-48-9
• MF: C₁₈H₁₄Cl₂N₂O₂S
• MW: 393.286961078644
• CID: 6180540
• PubChem ID: 71878018
• Update Time: 2025-11-04

N-[cyano(2,3-dichlorophenyl)methyl]-2-[(2-oxo-2-phenylethyl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[cyano(2,3-dichlorophenyl)methyl]-2-[(2-oxo-2-phenylethyl)sulfanyl]acetamide
• 1423498-48-9
• EN300-26685419
• AKOS033120249
• Z1158771754

• Inchi： 1S/C18H14Cl2N2O2S/c19-14-8-4-7-13(18(14)20)15(9-21)22-17(24)11-25-10-16(23)12-5-2-1-3-6-12/h1-8,15H,10-11H2,(H,22,24)
• InChI Key： LNBIRCKQOPSORL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C#N)NC(CSCC(C1C=CC=CC=1)=O)=O)Cl

Computed Properties

• Exact Mass: 392.0153043g/mol
• Monoisotopic Mass: 392.0153043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.3Ų

Additional information on N-[cyano(2,3-dichlorophenyl)methyl]-2-[(2-oxo-2-phenylethyl)sulfanyl]acetamide

N-[cyano(2,3-dichlorophenyl)methyl]-2-[(2-oxo-2-phenylethyl)sulfanyl]acetamide: A Comprehensive Overview

N-[cyano(2,3-dichlorophenyl)methyl]-2-[(2-oxo-2-phenylethyl)sulfanyl]acetamide, also known by its CAS number 1423498-48-9, is a complex organic compound with a diverse range of potential applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical structure and promising properties. In this article, we will delve into its synthesis, physical and chemical properties, applications, and the latest research findings.

The compound's name is derived from its structural components: the cyano group attached to a 2,3-dichlorophenyl methyl group and a sulfanyl acetamide moiety. This structure endows the compound with distinctive reactivity and functionality. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the development of bioactive molecules. Researchers have explored its role in constructing heterocyclic compounds, which are of great interest in drug discovery.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. It has been employed as an intermediate in the synthesis of various bioactive agents, including antitumor and anti-inflammatory compounds. For instance, a study published in Journal of Medicinal Chemistry demonstrated its use in the construction of a novel class of kinase inhibitors. These inhibitors showed significant activity against several cancer cell lines, suggesting potential applications in oncology.

In addition to its role in drug development, this compound has also been investigated for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics. Recent research has focused on incorporating it into polymer blends to enhance electrical conductivity without compromising mechanical properties. This dual functionality positions it as a valuable material for next-generation electronic devices.

The physical and chemical properties of N-[cyano(2,3-dichlorophenyl)methyl]-2-[(2-oxo-2-phenylethyl)sulfanyl]acetamide have been extensively studied to optimize its synthesis and application. Its solubility profile, thermal stability, and reactivity under various conditions have been characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided critical insights into its behavior during chemical transformations.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have explored its biodegradation under aerobic and anaerobic conditions. Results indicate that it undergoes rapid hydrolysis under specific pH conditions, which could be leveraged for waste management applications.

In conclusion, N-[cyano(2,3-dichlorophenyl)methyl]-2-[(2-oxo-2-phenylethyl)sulfanyl]acetamide is a multifaceted compound with significant potential across diverse domains. Its role as a versatile building block in organic synthesis, coupled with its unique physical and chemical properties, makes it an area of active research interest. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to make substantial contributions to both academic and industrial sectors.